Cas no 26803-78-1 (Benzenamine, 2-chloro-6-(1H-tetrazol-5-yl)-)

Benzenamine, 2-chloro-6-(1H-tetrazol-5-yl)-, is a specialized aromatic compound featuring both an amine and a tetrazole functional group. Its molecular structure, incorporating a chloro substituent and a tetrazole ring, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The tetrazole moiety enhances binding affinity in bioactive molecules, while the chloro group offers reactivity for further derivatization. This compound is particularly useful in the development of heterocyclic compounds, where its stability and functional diversity enable precise modifications. Its applications extend to medicinal chemistry, where it serves as a key building block for drug candidates targeting various biological pathways.

Benzenamine, 2-chloro-6-(1H-tetrazol-5-yl)- structure

26803-78-1 structure

Product Name:Benzenamine, 2-chloro-6-(1H-tetrazol-5-yl)-

CAS No:26803-78-1

MF:C₇H₆ClN₅

MW:195.609038829803

MDL:MFCD34574616

CID:1428467

PubChem ID:20574105

Update Time:2025-10-29

Benzenamine, 2-chloro-6-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 2-chloro-6-(1H-tetrazol-5-yl)-
- 2-chloro-6-(1H-tetrazol-5-yl)-aniline
- SCHEMBL1308125
- SY324315
- 26803-78-1
- MFCD34574616
- PS-20844
- DB-355878
- 2-CHLORO-6-(1H-1,2,3,4-TETRAZOL-5-YL)ANILINE
- E80171
- 2-Chloro-6-(5-tetrazolyl)aniline
- 2-chloro-6-(2H-1,2,3,4-tetrazol-5-yl)aniline
- Z1262630298
- EN300-8135631
- 2-chloro-6-(1H-tetrazol-5-yl)aniline
- 5-(2-amino-3-chlorophenyl)tetrazole
- QIMDCYFTGCRARW-UHFFFAOYSA-N
- 2-chloro-6-(2H-tetrazol-5-yl)aniline
- CS-0200414
- MDL： MFCD34574616
- Inchi： 1S/C7H6ClN5/c8-5-3-1-2-4(6(5)9)7-10-12-13-11-7/h1-3H,9H2,(H,10,11,12,13)
- InChI Key： QIMDCYFTGCRARW-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C2N=NNN=2)=C1N

Computed Properties

Exact Mass: 195.03138
Monoisotopic Mass: 195.0311729g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 80.5Å²

Experimental Properties

PSA: 80.48

Benzenamine, 2-chloro-6-(1H-tetrazol-5-yl)- Pricemore >>

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